2,5-Dichloro-4-methoxyaniline
Overview
Description
2,5-Dichloro-4-methoxyaniline is an organic compound with the molecular formula C7H7Cl2NO . It is commonly used in scientific research.
Molecular Structure Analysis
The molecular weight of 2,5-Dichloro-4-methoxyaniline is 192.04 Da . The average mass is 192.043 Da, and the monoisotopic mass is 190.990463 Da .Physical And Chemical Properties Analysis
2,5-Dichloro-4-methoxyaniline appears as a white or off-white powder . It has a density of 1.375 g/cm3 . The melting point is 51 °C, and the boiling point is 290.1 °C at 760 mmHg .Scientific Research Applications
Synthesis of Bosutinib Intermediate
“2,5-Dichloro-4-methoxyaniline” is primarily used in the synthesis of an intermediate for Bosutinib . Bosutinib is a tyrosine kinase inhibitor used in the treatment of chronic myelogenous leukemia. The intermediate is "4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-(3-chloropropoxy)-3-quinolinecarbonitrile" .
Material Science Research
In material science, “2,5-Dichloro-4-methoxyaniline” could be used in the synthesis of new materials. While specific applications are not mentioned, the compound’s unique structure could make it useful in creating polymers or other complex materials .
Chemical Synthesis
“2,5-Dichloro-4-methoxyaniline” can be used as a building block in chemical synthesis . Its unique structure, which includes both electron-rich (methoxy) and electron-poor (dichloro) groups, makes it a versatile reagent in organic synthesis .
Chromatography
In chromatography, “2,5-Dichloro-4-methoxyaniline” could potentially be used as a standard or a tracer . Its unique structure and properties could make it useful in developing or refining chromatographic techniques .
Analytical Research
“2,5-Dichloro-4-methoxyaniline” could be used in analytical research . For example, it could be used to test the efficiency of new synthetic methods or to study reaction mechanisms .
Pharmaceutical Research
In pharmaceutical research, “2,5-Dichloro-4-methoxyaniline” could be used in the development of new drugs . Its structure could potentially be modified to create new compounds with therapeutic potential .
Safety and Hazards
properties
IUPAC Name |
2,5-dichloro-4-methoxyaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2NO/c1-11-7-3-4(8)6(10)2-5(7)9/h2-3H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCMXIPGKIUDONN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)Cl)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dichloro-4-methoxyaniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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